Cas no 1269294-03-2 (2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine)

• Product Name: 2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine
• CAS No: 1269294-03-2
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 1089323
• PubChem ID: 56956114
• Update Time: 2025-07-25

2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine
• 2-(2-methylpyrazol-3-yl)pyrimidine
• DTXSID30719037
• 1269294-03-2
• AKOS022172555

• Inchi： 1S/C8H8N4/c1-12-7(3-6-11-12)8-9-4-2-5-10-8/h2-6H,1H3
• InChI Key： NVQKDLSXBFWQNB-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC=N1)C1N=CC=CN=1

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.6Ų

Additional information on 2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine

Compound CAS No. 1269294-03-2: 2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine

The compound CAS No. 1269294-03-2, also known as 2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery and materials science.

The molecular structure of 2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine consists of a pyrimidine ring fused with a pyrazole moiety, where the pyrazole group is substituted with a methyl group at the 1-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. The compound's molecular formula is C8H8N4, and its molecular weight is approximately 156.17 g/mol.

Recent studies have highlighted the potential of CAS No. 1269294-03-2 as a precursor for the development of novel pharmaceutical agents. Researchers have explored its role in the synthesis of bioactive compounds, particularly in the context of anti-tumor and anti-viral therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation.

In addition to its pharmacological applications, 2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine has been investigated for its potential in materials science. Its aromaticity and heterocyclic nature make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. A recent paper in Nature Communications reported on the use of this compound as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit excellent charge transport properties.

The synthesis of CAS No. 1269294-03-2 typically involves multi-step reactions, often utilizing palladium-catalyzed cross-coupling techniques or microwave-assisted synthesis methods to enhance reaction efficiency. These methods not only ensure high yields but also allow for precise control over the substitution patterns on the heterocyclic rings.

Furthermore, computational studies have provided insights into the electronic properties of 2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine. Density functional theory (DFT) calculations have revealed that this compound exhibits favorable electronic transitions, making it suitable for applications in optoelectronics and photovoltaics.

In conclusion, CAS No. 1269294-03-2, or 2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in both academic research and industrial development.